Phenyl 1,4-dihydroxy-2-naphthoate
Overview
Description
Phenyl 1,4-dihydroxy-2-naphthoate is a chemical compound with the molecular formula C17H12O4 . It has a molecular weight of 280.28 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for Phenyl 1,4-dihydroxy-2-naphthoate is1S/C17H12O4/c18-15-10-14 (16 (19)13-9-5-4-8-12 (13)15)17 (20)21-11-6-2-1-3-7-11/h1-10,18-19H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
Phenyl 1,4-dihydroxy-2-naphthoate is a solid compound . The compound should be stored in a dry room at normal temperature . It appears as a light yellow to yellow to green powder to crystal .Scientific Research Applications
Menaquinone Biosynthesis
Phenyl 1,4-dihydroxy-2-naphthoate: is an intermediate in the biosynthetic pathway of menaquinones, which are a group of vitamin K compounds found in various microorganisms . These compounds play a crucial role in bacterial electron transport chains and are essential for human health, impacting bone density and cardiovascular health.
Probiotic Growth Stimulation
This compound has been reported to stimulate the growth of bifidobacteria , which are beneficial gut microbes. By promoting the growth of these probiotics, Phenyl 1,4-dihydroxy-2-naphthoate can potentially improve intestinal health and aid in the digestion process.
HIV-1 Integrase Inhibition
Derivatives of dihydroxynaphthoic acids, which include Phenyl 1,4-dihydroxy-2-naphthoate , have shown inhibitory potency towards HIV-1 integrase . This enzyme is crucial for the integration of viral DNA into the host genome, and its inhibition is a key target for antiretroviral therapy.
Tyrosine Kinase Inhibition
Certain derivatives of dihydroxynaphthoic acids are known to inhibit pp60c-src tyrosine kinase . This enzyme is involved in signaling pathways that control cell growth and differentiation, making it a target for cancer research and treatment.
Industrial Applications
Phenyl 1,4-dihydroxy-2-naphthoate: and its derivatives find use in various industrial applications, including the production of dyes and optical materials . Their chemical properties make them suitable for creating compounds with specific light absorption and emission characteristics.
Enzymatic Reactions
Cytochrome P450 monooxygenases (P450s) can regio- and stereoselectively introduce oxygen atoms into organic compounds, including Phenyl 1,4-dihydroxy-2-naphthoate . This process is valuable for creating specific chemical structures under mild reaction conditions, which is beneficial for pharmaceutical synthesis.
Vitamin K Biosynthesis
1,4-Dihydroxy-2-naphthoyl-CoA synthase, also known as MenB, uses Phenyl 1,4-dihydroxy-2-naphthoate in the biosynthesis of both vitamin K1 and K2 . These vitamins are essential for blood coagulation and bone metabolism in humans.
Phylloquinone Biosynthesis
The gene product Sll1127, a predicted 1,4-dihydroxy-2-naphthoyl-CoA synthase, catalyzes a reaction in the biosynthesis of phylloquinone, also known as vitamin K1, in cyanobacteria . This process is important for the photosynthetic electron transport chain.
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding inhalation, contact with skin or eyes, and ensuring adequate ventilation .
properties
IUPAC Name |
phenyl 1,4-dihydroxynaphthalene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O4/c18-15-10-14(16(19)13-9-5-4-8-12(13)15)17(20)21-11-6-2-1-3-7-11/h1-10,18-19H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDUXGEPGVNWEBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)C2=C(C3=CC=CC=C3C(=C2)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1074626 |
Source
|
| Record name | 2-Naphthalenecarboxylic acid, 1,4-dihydroxy-, phenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1074626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl 1,4-dihydroxy-2-naphthoate | |
CAS RN |
54978-55-1 |
Source
|
| Record name | Phenyl 1,4-dihydroxy-2-naphthalenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54978-55-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Naphthalenecarboxylic acid, 1,4-dihydroxy-, phenyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054978551 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Naphthalenecarboxylic acid, 1,4-dihydroxy-, phenyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Naphthalenecarboxylic acid, 1,4-dihydroxy-, phenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1074626 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phenyl 1,4-dihydroxy-2-naphthoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.000 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
